Cas no 1401665-50-6 ((S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one
• CAS No: 1401665-50-6
• MF: C₁₉H₃₁N₃O
• MW: 317.468944787979
• CID: 2158645
• Update Time: 2025-06-12

(S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[(r)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one
• (S)-2-Amino-1-((R)-3-(benzyl(isopropyl)amino)pyrrolidin-1-yl)-3-methylbutan-1-one
• AM97633
• (S)-2-Amino-1-[(R)-3-(benzylisopropylamino)pyrrolidin-1-yl]-3-methyl-butan-1-one
• (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one

• Inchi： 1S/C19H31N3O/c1-14(2)18(20)19(23)21-11-10-17(13-21)22(15(3)4)12-16-8-6-5-7-9-16/h5-9,14-15,17-18H,10-13,20H2,1-4H3/t17-,18+/m1/s1
• InChI Key： VZXIAQORMWPDFR-MSOLQXFVSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CC[C@H](C1)N(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 377
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one

Introduction to (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one, with the CAS number 1401665-50-6, has emerged as a compound of significant interest. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in various biochemical pathways.

The structural complexity of (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple stereocenters, including the (S) configuration at the 2-amino position and the (R) configuration at the 3-(benzyl-isopropyl-amino) pyrrolidinyl moiety, underscores its potential as a chiral building block in drug design. Such stereochemical diversity is crucial for developing molecules with high specificity and efficacy, minimizing off-target effects and enhancing therapeutic outcomes.

In recent years, there has been a surge in research focusing on the development of novel scaffolds for drug discovery. The pyrrolidinyl group in this compound is particularly noteworthy, as it is a common motif found in numerous pharmacologically active agents. Pyrrolidines are known for their ability to interact with biological targets in a highly specific manner, making them valuable candidates for medicinal chemistry applications. The incorporation of this motif into (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one not only enhances its structural complexity but also opens up possibilities for its use in designing next-generation therapeutics.

The benzyl-isopropyl-amino substituent further contributes to the compound's unique chemical profile. This group introduces both hydrophobic and hydrophilic elements, which can be exploited to modulate solubility and bioavailability. Such features are critical for ensuring that drug candidates can effectively reach their target sites within the body. Additionally, the methyl-butan-1-one backbone provides a stable framework that can be modified further to optimize pharmacokinetic properties.

One of the most exciting aspects of studying compounds like (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one is their potential role in addressing unmet medical needs. Current research indicates that this compound may have applications in various therapeutic areas, including central nervous system disorders, inflammatory diseases, and even oncology. The ability to fine-tune its structure allows researchers to tailor its biological activity towards specific disease targets.

The synthesis of such complex molecules often involves multi-step organic transformations, requiring expertise in both traditional and modern synthetic methodologies. Advances in catalytic processes and asymmetric synthesis have made it possible to construct chiral centers with high enantioselectivity, reducing the need for time-consuming resolution techniques. This has significantly accelerated the development pipeline for novel drug candidates.

In addition to its synthetic appeal, (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one has shown promise in preclinical studies. These studies have revealed interesting interactions with biological targets, suggesting potential therapeutic benefits. For instance, preliminary data indicate that this compound may modulate certain enzymatic pathways involved in inflammation and pain perception. Such findings are eagerly anticipated by the scientific community as they could pave the way for new treatment strategies.

The importance of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Molecular modeling techniques have enabled researchers to predict how (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one will interact with biological targets at the molecular level. This approach not only saves time but also provides valuable insights into optimizing drug design. By integrating experimental data with computational predictions, scientists can develop more effective and targeted therapeutics.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them in meaningful ways. The case of (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-y l]-3-methyl-butan - 1 - one exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery. By combining expertise from organic chemistry, biochemistry, pharmacology, and computational science, researchers are paving the way for innovative treatments that address complex diseases.

The future prospects for this compound are promising. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. As more data becomes available, it is likely that we will see additional derivatives being developed, each designed to enhance specific properties such as potency, selectivity, or bioavailability.

In conclusion,(S)-2-Amino - 1 - [(R) - 3 - (benz yl - isopropy l - amino) - py rrol idin - 1 - yl] - 3 - me thy l - bu tan - 1 - one (CAS no 1401665 - 50 - 6) represents a significant advancement in medicinal chemistry. Its complex structure and versatile functional groups make it a valuable tool for developing novel therapeutics across multiple disease areas. With continued research and innovation,(S) - 2 - Amino - 1 - [(R) - 3 - (ben z yl - iso propy l - amino) - py rro lidin - 1 yl] - 3 m ethy l butan .